![molecular formula C13H20N2 B1443157 1-Benzyl-4-methylpiperidin-3-amine CAS No. 1039738-27-6](/img/structure/B1443157.png)
1-Benzyl-4-methylpiperidin-3-amine
Overview
Description
1-Benzyl-4-methylpiperidin-3-amine is a compound with the molecular weight of 204.32 . It is a liquid at room temperature .
Synthesis Analysis
The synthesis of this compound involves several steps, including N-acylation of 3-Amino-4-methyl pyridine, Quarternization using benzyl halide, partial reduction, hydrolysis, reductive amination, and resolution .Molecular Structure Analysis
The molecular formula of this compound is C13H20N2 . The InChI code is 1S/C13H20N2/c1-11-9-15(8-7-13(11)14)10-12-5-3-2-4-6-12/h2-6,11,13H,7-10,14H2,1H3 .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . The exact density, boiling point, and melting point are not available .Scientific Research Applications
Synthesis and Production
- The compound has been explored for scalable production through optimized synthesis processes, such as hydroboration of tetrahydropyridine followed by oxidation and reductive amination. This method has been scaled to produce significant quantities, indicating its potential for large-scale industrial applications (Ripin et al., 2003).
Stereochemistry and Isotope Effects
- Research on the stereochemistry of β-deuterium isotope effects on amine basicity includes investigations on 1-benzyl-4-methylpiperidine. This study provides insights into the basicity changes due to deuteration, which is significant for understanding chemical reactions and interactions involving this compound (Perrin et al., 2005).
Reactivity and Mechanism Studies
- The compound has been used to study the mechanism of reactions, such as the reduction of pyridinium salts to dihydronicotinamide. Understanding these reaction mechanisms can be crucial in developing new synthetic methods and in medicinal chemistry (Ohno et al., 1984).
Catalysis Research
- Iron-catalyzed intermolecular amination of benzylic C(sp3)-H bonds using compounds like 1-benzyl-4-methylpiperidine has been studied. This research contributes to the field of catalysis, particularly in the development of new methods for synthesizing amines, which are vital in medicinal chemistry and drug discovery (Khatua et al., 2022).
Neurochemistry Research
- The compound's analogs have been identified in neurological studies, such as in the context of Parkinson's disease. Understanding the levels and effects of similar compounds in the brain can provide insights into neurological conditions and potential treatments (Kotake et al., 1995).
Synthetic Intermediates
- The compound and its derivatives have been used in the synthesis of natural products and compounds with pharmacological interest. Such applications demonstrate its versatility as a synthetic intermediate in organic chemistry (Ibenmoussa et al., 1998).
Kinetics and Reactivity
- Studies on the kinetics of reactions involving tertiary amines like 1-benzyl-4-methylpiperidine provide crucial information on their reactivity. This is important for understanding how these compounds behave under different conditions and can be manipulated in various chemical processes (Ammer et al., 2010).
Safety and Hazards
properties
IUPAC Name |
1-benzyl-4-methylpiperidin-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2/c1-11-7-8-15(10-13(11)14)9-12-5-3-2-4-6-12/h2-6,11,13H,7-10,14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMKXOVBYIBQJBM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1N)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00712393 | |
Record name | 1-Benzyl-4-methylpiperidin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00712393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1039738-27-6 | |
Record name | 1-Benzyl-4-methylpiperidin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00712393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-benzyl-4-methylpiperidin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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